![molecular formula C11H9ClN2OS B4670155 2-amino-N-(2-chlorophenyl)-3-thiophenecarboxamide](/img/structure/B4670155.png)
2-amino-N-(2-chlorophenyl)-3-thiophenecarboxamide
Overview
Description
2-amino-N-(2-chlorophenyl)-3-thiophenecarboxamide, commonly known as ACTC, is a chemical compound that has been the subject of extensive scientific research due to its potential therapeutic applications. This compound belongs to the class of thiophene derivatives and is known for its ability to modulate various biological pathways.
Mechanism of Action
The mechanism of action of ACTC is not fully understood, but it is believed to modulate various biological pathways such as the NF-κB signaling pathway, the Nrf2/ARE pathway, and the PI3K/Akt/mTOR pathway. By modulating these pathways, ACTC can reduce inflammation, oxidative stress, and cell proliferation, leading to its potential therapeutic effects.
Biochemical and Physiological Effects:
ACTC has been shown to have various biochemical and physiological effects. It can reduce the production of pro-inflammatory cytokines such as TNF-α and IL-6, increase the expression of antioxidant enzymes such as SOD and CAT, and inhibit the activation of microglia and astrocytes. Additionally, ACTC has been found to improve cognitive function and reduce neuronal damage in animal models of neurodegenerative diseases.
Advantages and Limitations for Lab Experiments
One of the advantages of using ACTC in lab experiments is its ability to modulate multiple biological pathways, making it a versatile tool for studying various diseases. Additionally, ACTC has been shown to have low toxicity and good bioavailability, making it a promising candidate for drug development. However, one limitation of using ACTC in lab experiments is its limited solubility, which can make it difficult to administer in vivo.
Future Directions
There are several future directions for the study of ACTC. One direction is to further investigate its potential therapeutic applications in various diseases such as Alzheimer's, Parkinson's, and multiple sclerosis. Another direction is to explore its mechanism of action in more detail, which could lead to the development of more potent and selective derivatives. Additionally, the development of new methods for synthesizing and administering ACTC could improve its efficacy and reduce its limitations.
Scientific Research Applications
ACTC has been the subject of numerous scientific studies due to its potential therapeutic applications. It has been shown to have anti-inflammatory, antioxidant, and neuroprotective properties, making it a promising candidate for the treatment of various diseases such as Alzheimer's, Parkinson's, and multiple sclerosis. Additionally, ACTC has been found to exhibit anticancer activity by inhibiting the growth of cancer cells and inducing apoptosis.
Properties
IUPAC Name |
2-amino-N-(2-chlorophenyl)thiophene-3-carboxamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H9ClN2OS/c12-8-3-1-2-4-9(8)14-11(15)7-5-6-16-10(7)13/h1-6H,13H2,(H,14,15) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KSLWPJUPRORHPW-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C(=C1)NC(=O)C2=C(SC=C2)N)Cl | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H9ClN2OS | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
252.72 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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